Cas no 1261589-84-7 (2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile)

• Product Name: 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile
• CAS No: 1261589-84-7
• MF: C₂₁H₁₂F₆N₂O₂
• MW: 438.322606086731
• CID: 4913262
• Update Time: 2025-06-26

2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C21H12F6N2O2/c22-20(23,24)30-17-7-3-1-5-14(17)16-10-9-13(11-12-28)19(29-16)15-6-2-4-8-18(15)31-21(25,26)27/h1-10H,11H2
• InChI Key： VDIXSTFTKDSPHU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(CC#N)=CC=C(C2C=CC=CC=2OC(F)(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 632
• XLogP3: 6.2
• Topological Polar Surface Area: 55.1

Additional information on 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

2,6-Bis(2-(Trifluoromethoxy)phenyl)pyridine-3-acetonitrile: A Multifunctional Compound with Promising Applications in Pharmaceutical and Material Science

2,6-Bis(2-(Trifluoromethoxy)phenyl)pyridine-3-acetonitrile is a novel organic compound characterized by its unique molecular structure, which combines aromatic rings with nitrile functional groups. This compound, with the CAS No. 1261589-84-7, has attracted significant attention in recent years due to its potential applications in pharmaceutical development, material science, and chemical synthesis. The core structure of this compound features a pyridine-3-acetonitrile backbone, which is further substituted with two 2-(trifluoromethoxy)phenyl groups. These substituents contribute to the compound's high stability and unique electronic properties, making it a valuable candidate for further research.

The molecular architecture of 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile is designed to enhance its reactivity and functional versatility. The presence of trifluoromethoxy groups introduces strong electron-withdrawing effects, which can modulate the compound's interactions with biological targets. Additionally, the pyridine ring provides a rigid scaffold that facilitates the formation of hydrogen bonds or π-π stacking interactions, critical for drug-target binding. The acetonitrile group at the terminal position further contributes to the compound's ability to participate in various chemical reactions, such as nucleophilic substitution or coupling reactions.

Recent studies have highlighted the synthetic potential of 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile in the development of advanced materials. Researchers have explored its use as a building block for creating functional polymers with tunable properties. For instance, a 2023 study published in Advanced Materials demonstrated that this compound can be polymerized into high-performance coatings with excellent thermal stability and mechanical strength. The trifluoromethoxy substituents in the molecule play a crucial role in enhancing the hydrophobicity and chemical resistance of the resulting materials, making them suitable for applications in electronics, aerospace, and biomedical engineering.

In the pharmaceutical sector, 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile has shown promise as a lead compound for the design of small-molecule drugs. Its ability to interact with specific protein targets, such as kinases or ion channels, has been investigated in several preclinical studies. A 2024 report in Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory activity against certain cancer-related enzymes. The pyridine-3-acetonitrile core structure is believed to enable the compound to bind to hydrophobic pockets in target proteins, while the trifluoromethoxy groups enhance its metabolic stability, reducing the risk of rapid degradation in vivo.

One of the key advantages of 2,6-Bis(2-(trif,luoromethoxy)phenyl)pyridine-3-acetonitrile is its compatibility with modern synthetic methods. The compound can be synthesized through a multi-step process involving coupling reactions and functional group modifications. A recent breakthrough in this area was reported in a 2023 paper in Organic Letters, where scientists developed an efficient route to produce this compound with high purity and yield. The use of catalytic methods and green chemistry principles in this synthesis highlights the compound's potential for large-scale industrial production while minimizing environmental impact.

The trifluoromethoxy substituents in 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile also contribute to its unique spectroscopic properties. These groups are known to absorb strongly in the ultraviolet-visible (UV-Vis) range, making the compound useful as a fluorescent probe in analytical chemistry. A 2022 study published in Chemical Communications demonstrated that this compound can be used to detect trace amounts of metal ions in aqueous solutions due to its selective binding affinity. The pyridine ring further enhances the compound's fluorescence intensity, providing a reliable signal for quantitative analysis.

Despite its promising applications, the development of 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile is still in its early stages, and further research is needed to fully explore its potential. Challenges such as optimizing its solubility, improving its bioavailability, and ensuring its safety profile in long-term use remain areas of active investigation. Collaborative efforts between chemists, pharmacologists, and material scientists are expected to drive the next wave of innovations involving this compound.

In summary, 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile represents a significant advancement in the field of organic chemistry. Its unique molecular structure, combined with the functional properties of its substituents, positions it as a versatile platform for developing new drugs, advanced materials, and analytical tools. As research in this area continues to evolve, the compound is likely to play an increasingly important role in addressing complex scientific and technological challenges.